N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N-[2-(diethylamino)ethyl]ethanediamide

• IUPAC Name: N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-[2-(diethylamino)ethyl]oxamide
• InChI: InChI=1S/C18H27ClN4O5S/c1-3-22(4-2)10-9-20-17(24)18(25)21-13-16-23(11-12-28-16)29(26,27)15-7-5-14(19)6-8-15/h5-8,16H,3-4,9-13H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key: IKOARPKQRQVVNL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(=O)C(=O)NCC1N(CCO1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H27ClN4O5S
• Molecular Weight: 446.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorobenzenesulfonyl group, an oxazolidine ring, and a diethylaminoethyl group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the chlorobenzenesulfonyl group might be introduced via a sulfonylation reaction. The oxazolidine ring could be formed through a cyclization reaction. The diethylaminoethyl group might be added through a nucleophilic substitution or addition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The chlorobenzenesulfonyl group is likely to be electron-withdrawing, which could influence the reactivity of the molecule. The oxazolidine ring and the diethylaminoethyl group could also have significant effects on the molecule’s structure and properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the chlorobenzenesulfonyl, oxazolidine, and diethylaminoethyl groups. For example, the chlorobenzenesulfonyl group might be susceptible to nucleophilic aromatic substitution reactions. The oxazolidine ring could potentially undergo ring-opening reactions. The diethylaminoethyl group might participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the chlorobenzenesulfonyl group could increase the compound’s polarity and potentially its boiling point. The oxazolidine ring might influence the compound’s stability and reactivity. The diethylaminoethyl group could affect the compound’s basicity.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, or as a building block in synthetic chemistry.